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Compound of Interest

Compound Name: 6-bromohex-2-yne

Cat. No.: B2612857

An In-depth Technical Guide to 6-bromohex-2-yne: Molecular Weight and Formula

This guide provides detailed information on the molecular formula and molecular weight of 6-
bromohex-2-yne, a compound of interest to researchers, scientists, and professionals in drug
development.

Molecular Formula

The molecular formula for 6-bromohex-2-yne is CeHoBr.[1][2][3][4] This formula indicates that
a single molecule of 6-bromohex-2-yne contains:

e Six carbon (C) atoms
» Nine hydrogen (H) atoms
e One bromine (Br) atom

Molecular Weight

The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.
The atomic weights for the elements in 6-bromohex-2-yne are:

e Carbon (C): The standard atomic weight of carbon is approximately 12.011 g/mol .[5][6]
e Hydrogen (H): The conventional atomic weight of hydrogen is 1.008 g/mol .[7][8][9]

» Bromine (Br): The standard atomic weight of bromine is approximately 79.904 g/mol .[10][11]

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b2612857?utm_src=pdf-interest
https://www.benchchem.com/product/b2612857?utm_src=pdf-body
https://www.benchchem.com/product/b2612857?utm_src=pdf-body
https://www.benchchem.com/product/b2612857?utm_src=pdf-body
https://www.benchchem.com/product/b2612857?utm_src=pdf-body
https://www.chemscene.com/product/55402-12-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-2-hexyne
https://pubchemlite.lcsb.uni.lu/e/compound/556925
https://www.molport.com/shop/compound/Molport-013-899-432?searchtype=directory&searchkey=none&utm_source=directory&utm_medium=organic&utm_campaign=bb_classes
https://www.benchchem.com/product/b2612857?utm_src=pdf-body
https://www.benchchem.com/product/b2612857?utm_src=pdf-body
https://www.westfield.ma.edu/personalpages/cmasi/gen_chem1/Atomic%20and%20molar%20mass/atomic_and_molar_mass.htm
https://byjus.com/chemistry/carbon/
https://en.wikipedia.org/wiki/Standard_atomic_weight
https://en.wikipedia.org/wiki/Hydrogen
https://periodic-table.rsc.org/element/1/hydrogen
https://ciaaw.org/bromine.htm
https://www.quora.com/What-is-the-atomic-mass-of-Br
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2612857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The molecular weight of 6-bromohex-2-yne can be calculated as follows:

(6 x Atomic Weight of C) + (9 x Atomic Weight of H) + (1 x Atomic Weight of Br) (6 x 12.011) +
(9 x 1.008) + (1 x 79.904) = 72.066 + 9.072 + 79.904 = 161.042 g/mol

The experimentally determined and commonly cited molecular weight of 6-bromohex-2-yne is
161.04 g/mol .[1][2]

Summary of Quantitative Data

For ease of reference, the molecular formula and weight information for 6-bromohex-2-yne
and its constituent elements are summarized in the table below.

Atomic/Molecu Total
Symbol/Formu

Component a Count lar Weight ( Contribution (
g/mol ) g/mol )

Carbon C 6 12.011 72.066

Hydrogen H 9 1.008 9.072

Bromine Br 1 79.904[10][11] 79.904

6-bromohex-2-
CeHoBI[1][2] 1 161.04[1][2] 161.042
yne

Logical Relationship Diagram

The following diagram illustrates the logical relationship for calculating the molecular weight of
6-bromohex-2-yne from its elemental components.

Molecular weight calculation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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